Cas no 1261585-60-7 (3'-Nitro-2,3,2'-trifluorobiphenyl)

• Product Name: 3'-Nitro-2,3,2'-trifluorobiphenyl
• CAS No: 1261585-60-7
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4992025
• Update Time: 2025-06-28

3'-Nitro-2,3,2'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-2,3,2'-trifluorobiphenyl

• Inchi： 1S/C12H6F3NO2/c13-9-5-1-3-7(11(9)14)8-4-2-6-10(12(8)15)16(17)18/h1-6H
• InChI Key： DAMVCKBHSZGNSU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C=1F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Additional information on 3'-Nitro-2,3,2'-trifluorobiphenyl

Professional Introduction to Compound with CAS No. 1261585-60-7 and Product Name: 3'-Nitro-2,3,2'-trifluorobiphenyl

The compound with the CAS number 1261585-60-7 and the product name 3'-Nitro-2,3,2'-trifluorobiphenyl represents a significant advancement in the field of pharmaceutical chemistry and materials science. This trifluorobiphenyl derivative, characterized by its nitro substituent and fluorinated structure, has garnered considerable attention due to its unique chemical properties and potential applications in various scientific domains.

3'-Nitro-2,3,2'-trifluorobiphenyl is a halogenated aromatic compound that exhibits distinct electronic and steric characteristics, making it a valuable building block in the synthesis of complex molecules. The presence of fluorine atoms in the biphenyl core enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitro group introduces a polar moiety that can influence both the reactivity and solubility of the molecule.

Recent research in medicinal chemistry has highlighted the role of trifluorobiphenyl derivatives in developing novel therapeutic agents. The structural motif is particularly appealing due to its ability to modulate receptor binding affinity and selectivity. For instance, studies have demonstrated that compounds incorporating this scaffold can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.

In the realm of materials science, 3'-Nitro-2,3,2'-trifluorobiphenyl has shown promise as a precursor for advanced materials with tailored electronic properties. The fluorinated aromatic system contributes to enhanced thermal stability and chemical resistance, making it suitable for applications in organic electronics and optoelectronic devices. Researchers have explored its use in the development of light-emitting diodes (LEDs) and photovoltaic cells, where its electron-withdrawing nature plays a crucial role in optimizing device performance.

The synthesis of 3'-Nitro-2,3,2'-trifluorobiphenyl involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions to introduce fluorine atoms at specific positions on the biphenyl ring, followed by nitration to incorporate the nitro group at the desired location. Advanced catalytic techniques have been employed to improve yield and selectivity during these processes.

One of the most compelling aspects of this compound is its potential in drug discovery. The nitro group serves as a versatile handle for further functionalization, enabling chemists to design molecules with specific pharmacological profiles. Preclinical studies have indicated that derivatives of 3'-Nitro-2,3,2'-trifluorobiphenyl may exhibit anti-inflammatory, antiviral, or anticancer properties. These findings have spurred further investigation into optimizing synthetic routes and exploring new derivatives with enhanced efficacy.

The impact of fluorine substitution on biological activity cannot be overstated. Fluorinated aromatic compounds are renowned for their ability to improve drug bioavailability and metabolic stability. In the case of 3'-Nitro-2,3,2'-trifluorobiphenyl, the combination of fluorine atoms and a nitro group creates a molecule with balanced lipophilicity and polarity. This balance is essential for achieving optimal absorption, distribution, metabolism, excretion (ADME) properties in drug candidates.

Industrial applications of 3'-Nitro-2,3,2'-trifluorobiphenyl are also emerging as researchers uncover new ways to leverage its unique properties. Beyond pharmaceuticals and materials science, this compound has potential uses in agrochemicals and specialty chemicals. Its stability under various conditions makes it suitable for formulations that require prolonged shelf life or resistance to environmental degradation.

The future direction of research on 3'-Nitro-2,3,2'-trifluorobiphenyl is likely to focus on expanding its utility through innovative synthetic strategies and exploring novel applications. Advances in computational chemistry may aid in predicting new derivatives with enhanced properties using machine learning models trained on large datasets of similar compounds. Such approaches could accelerate the discovery process and lead to breakthroughs in multiple scientific fields.

In conclusion,3'-Nitro-2,3,2'-trifluorobiphenyl (CAS No. 1261585-60-7) stands as a testament to the power of structural diversity in chemical innovation. Its multifaceted applications span pharmaceuticals to advanced materials，demonstrating its versatility as both a research tool and an industrial chemical。As scientists continue to unravel its potential，we can expect further exciting developments that will shape future technologies。